Cas no 827608-99-1 (2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-)
827608-99-1 structure
Product Name:2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-
CAS No:827608-99-1
MF:C16H16O2
MW:240.297044754028
CID:683129
PubChem ID:71417278
Update Time:2025-04-19
2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)-
- (4R)-4-hydroxy-1,4-diphenylbutan-2-one
- 827608-99-1
- DTXSID60836620
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- Inchi: 1S/C16H16O2/c17-15(11-13-7-3-1-4-8-13)12-16(18)14-9-5-2-6-10-14/h1-10,16,18H,11-12H2/t16-/m1/s1
- InChI Key: MHWPULQIWQNQML-MRXNPFEDSA-N
- SMILES: O[C@@H](C1C=CC=CC=1)CC(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 240.115029749g/mol
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
2-Butanone, 4-hydroxy-1,4-diphenyl-, (4R)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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